Cas no 607360-67-8 (4-(3-phenylpropyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3-phenylpropyl)-1,3-thiazol-2-amine
• CAS No: 607360-67-8
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 4062511
• PubChem ID: 11009441
• Update Time: 2025-05-21

4-(3-phenylpropyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(3-phenylpropyl)-
• 4-(3-phenylpropyl)-1,3-thiazol-2-amine
• 607360-67-8
• EN300-1124241

• Inchi： 1S/C12H14N2S/c13-12-14-11(9-15-12)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H2,13,14)
• InChI Key： DJPJEJYNAOCSKW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.08776963Da
• Monoisotopic Mass: 218.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(3-phenylpropyl)-1,3-thiazol-2-amine

4-(3-Phenylpropyl)-1,3-thiazol-2-amine (CAS No. 607360-67-8): A Comprehensive Overview

4-(3-Phenylpropyl)-1,3-thiazol-2-amine (CAS No. 607360-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique molecular structure combining a phenylpropyl group with an amine-substituted thiazole ring, making it a versatile intermediate for various applications. The compound's chemical properties and potential biological activities have positioned it as a subject of interest in drug discovery and material science.

The molecular formula of 4-(3-phenylpropyl)-1,3-thiazol-2-amine is C₁₂H₁₄N₂S, with a molecular weight of 218.32 g/mol. Its structure consists of a thiazole core (a five-membered ring containing nitrogen and sulfur atoms) substituted at the 2-position with an amino group and at the 4-position with a 3-phenylpropyl chain. This arrangement contributes to its potential as a pharmacophore in medicinal chemistry, particularly in the development of novel therapeutic agents.

Recent studies have explored the biological activity of 4-(3-phenylpropyl)-1,3-thiazol-2-amine in various contexts. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The compound's lipophilicity, influenced by the phenylpropyl moiety, may enhance its membrane permeability, a crucial factor in drug development. These characteristics align with current trends in targeted drug design and personalized medicine approaches.

In material science applications, CAS 607360-67-8 has shown promise as a building block for functional materials. The thiazole ring's electron-rich nature makes it suitable for creating conductive polymers or organic semiconductors, areas experiencing rapid growth due to demand for flexible electronics and sustainable energy solutions. The compound's amine group provides an additional site for chemical modification, enabling the creation of diverse molecular architectures with tailored properties.

The synthesis of 4-(3-phenylpropyl)-1,3-thiazol-2-amine typically involves multi-step organic reactions, with researchers continuously optimizing routes to improve yield and purity. Common methods include the Hantzsch thiazole synthesis or modifications thereof, utilizing appropriate precursors to construct the thiazole ring while introducing the desired substituents. Recent advancements in green chemistry principles have influenced synthetic approaches, with emphasis on reducing hazardous byproducts and improving atom economy.

From a commercial perspective, 607360-67-8 serves as a valuable research chemical for pharmaceutical and biotechnology companies. The growing demand for small molecule libraries in drug discovery has increased interest in such specialized compounds. Market analysts note rising investment in heterocyclic compounds like this thiazole derivative, driven by their prevalence in approved drugs and clinical candidates across therapeutic areas.

Quality control for 4-(3-phenylpropyl)-1,3-thiazol-2-amine involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry to ensure compound identity and purity. These analytical procedures are critical for research applications where precise molecular characterization is essential. The compound's stability profile and proper storage conditions (typically under inert atmosphere at low temperatures) are important considerations for long-term usability.

Current research trends involving CAS 607360-67-8 reflect broader scientific priorities such as antimicrobial resistance solutions and neurodegenerative disease treatments. The thiazole scaffold's prevalence in antimicrobial agents has prompted investigations into derivatives like this compound as potential candidates against drug-resistant pathogens. Similarly, the modulation of neurological targets by thiazole-containing molecules represents another active area of exploration.

For researchers working with 4-(3-phenylpropyl)-1,3-thiazol-2-amine, proper laboratory safety protocols should always be followed, including the use of personal protective equipment and appropriate ventilation. While not classified as hazardous under standard conditions, prudent handling of all laboratory chemicals remains essential. Material Safety Data Sheets (MSDS) should be consulted for specific handling guidelines and first aid measures.

The future outlook for 607360-67-8 appears promising as scientific understanding of thiazole chemistry continues to expand. With growing interest in structure-activity relationships and fragment-based drug discovery, this compound may serve as a valuable template for developing new therapeutic candidates. Its potential applications in catalysis and material science further broaden its relevance across multiple scientific disciplines.

As the field of medicinal chemistry evolves, compounds like 4-(3-phenylpropyl)-1,3-thiazol-2-amine will likely play increasingly important roles in addressing global health challenges. The integration of computational methods such as molecular docking and AI-assisted drug design with traditional synthetic approaches may unlock new possibilities for this and related molecules. Continued research will undoubtedly reveal additional applications and refine our understanding of this interesting chemical entity.